Cas no 1402812-89-8 (Methyl 3-Ethylisoxazole-4-carboxylate)

• Product Name: Methyl 3-Ethylisoxazole-4-carboxylate
• CAS No: 1402812-89-8
• MF: C₇H₉NO₃
• MW: 155.151262044907
• MDL: MFCD28977376
• CID: 4594445
• Update Time: 2025-11-02

Methyl 3-Ethylisoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-Ethylisoxazole-4-carboxylate
• 4-Isoxazolecarboxylic acid, 3-ethyl-, methyl ester
• CGC81289
• SY036421

• MDL： MFCD28977376
• Inchi： 1S/C7H9NO3/c1-3-6-5(4-11-8-6)7(9)10-2/h4H,3H2,1-2H3
• InChI Key： QOYMZOMETTZKHO-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OC)C(CC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 258.8±28.0 °C at 760 mmHg
• Flash Point: 110.3±24.0 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Methyl 3-Ethylisoxazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)